Cas no 7291-49-8 (6ALPHA-Hydroxyestriol)

• Product Name: 6ALPHA-Hydroxyestriol
• CAS No: 7291-49-8
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 977636
• PubChem ID: 21123086
• Update Time: 2025-04-19

6ALPHA-Hydroxyestriol Chemical and Physical Properties

Names and Identifiers

• 6ALPHA-Hydroxyestriol
• 7291-49-8
• CHEMBL1908075
• (6S,8R,9S,13S,14S,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,16,17-tetrol
• SCHEMBL6064623
• 6A-Hydroxyestriol

• Inchi： 1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15+,16-,17+,18+/m1/s1
• InChI Key： AAKRPOLRKWJRRV-GUFONKDNSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3C[C@@H](C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 304.16745924g/mol
• Monoisotopic Mass: 304.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų